Cas no 651057-22-6 (2-Furanbutanol, tetrahydro-, benzoate, (2S)-)

• Product Name: 2-Furanbutanol, tetrahydro-, benzoate, (2S)-
• CAS No: 651057-22-6
• MF: C₁₅H₂₂O₄
• MW: 266.332785129547
• CID: 406923
• PubChem ID: 71377064
• Update Time: 2025-04-19

2-Furanbutanol, tetrahydro-, benzoate, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2-Furanbutanol, tetrahydro-, benzoate, (2S)-
• benzoic acid,4-[(2S)-oxolan-2-yl]butan-1-ol
• 651057-22-6
• Benzoic acid--4-[(2S)-oxolan-2-yl]butan-1-ol (1/1)
• DTXSID00799725

• Inchi： 1S/C8H16O2.C7H6O2/c9-6-2-1-4-8-5-3-7-10-8;8-7(9)6-4-2-1-3-5-6/h8-9H,1-7H2;1-5H,(H,8,9)/t8-;/m0./s1
• InChI Key： FEJLVYKUTGFLLN-QRPNPIFTSA-N
• SMILES： O1CCC[C@@H]1CCCCO.OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 266.15186
• Monoisotopic Mass: 266.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76